Cas no 1365969-79-4 (2-Methyl-6-trifluoromethylpyrazine)

• Product Name: 2-Methyl-6-trifluoromethylpyrazine
• CAS No: 1365969-79-4
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 4593698
• Update Time: 2025-07-23

2-Methyl-6-trifluoromethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoroMethyl)pyrazine
• 2-Methyl-6-trifluoromethylpyrazine

• Inchi： 1S/C6H5F3N2/c1-4-2-10-3-5(11-4)6(7,8)9/h2-3H,1H3
• InChI Key： GSEAOFBIGFCYMY-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)(F)F)=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Methyl-6-trifluoromethylpyrazine

Introduction to 2-Methyl-6-trifluoromethylpyrazine (CAS No. 1365969-79-4)

2-Methyl-6-trifluoromethylpyrazine is a heterocyclic organic compound belonging to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. This compound, identified by its Chemical Abstracts Service (CAS) number 1365969-79-4, has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. The presence of both a methyl group at the 2-position and a trifluoromethyl group at the 6-position introduces distinct electronic and steric effects, making it a valuable scaffold for drug discovery and material science applications.

The chemical structure of 2-Methyl-6-trifluoromethylpyrazine can be represented as C₆H₆F₃N₂, where the trifluoromethyl group (-CF₃) enhances lipophilicity and metabolic stability, while the methyl group (-CH₃) influences electronic distribution and binding interactions. These modifications contribute to its potential utility in designing novel compounds with improved pharmacokinetic profiles. Recent studies have highlighted the compound's role as an intermediate in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

In the realm of pharmaceutical research, 2-Methyl-6-trifluoromethylpyrazine has been explored for its potential as a kinase inhibitor and neurotransmitter modulator. The trifluoromethyl group's ability to increase binding affinity and reduce metabolic degradation makes it an attractive moiety for drug design. For instance, derivatives of this compound have been investigated for their efficacy in inhibiting enzymes involved in cancer pathways, such as tyrosine kinases. Preliminary in vitro studies suggest that certain analogs exhibit promising activity against resistant tumor strains, underscoring the need for further exploration.

Moreover, the agrochemical industry has shown interest in 2-Methyl-6-trifluoromethylpyrazine due to its structural similarity to known herbicides and fungicides. The pyrazine core is a common feature in many agrochemicals, providing favorable properties such as broad-spectrum activity and environmental stability. Research indicates that modifications at the 2- and 6-positions can fine-tune biological activity, leading to compounds with enhanced efficacy against plant pathogens while minimizing toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural solutions that balance productivity with ecological preservation.

The synthesis of 2-Methyl-6-trifluoromethylpyrazine typically involves multi-step organic reactions, often starting from readily available precursors like pyrazine or its halogenated derivatives. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, have been employed to introduce the methyl and trifluoromethyl groups with high selectivity. The optimization of these synthetic routes is crucial for large-scale production, ensuring cost-effectiveness and minimal environmental impact. Recent advancements in flow chemistry have also enabled more efficient synthesis of this compound, reducing reaction times and improving yields.

From a material science perspective, 2-Methyl-6-trifluoromethylpyrazine has been investigated for its potential applications in organic electronics. The electron-withdrawing nature of the trifluoromethyl group can influence charge transport properties in materials used for semiconductors and optoelectronic devices. Researchers have explored its incorporation into polymer blends and small-molecule emitters, demonstrating improved performance in light-emitting diodes (LEDs) and photovoltaic cells. These findings highlight the compound's versatility beyond traditional pharmaceutical applications.

The safety profile of 2-Methyl-6-trifluoromethylpyrazine is another critical aspect that warrants attention. While not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Studies on its toxicity indicate low acute effects at recommended exposure levels, but chronic studies are still needed to fully assess long-term health impacts. Compliance with good laboratory practices (GLP) and environmental guidelines is essential to mitigate any potential risks associated with its use.

In conclusion, 2-Methyl-6-trifluoromethylpyrazine (CAS No. 1365969-79-4) represents a promising compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable building block for developing novel bioactive molecules and advanced materials. Continued research into its synthesis, biological activity, and material properties will further expand its utility and contribute to innovation in multiple scientific domains.